N-(prop-2-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: 6-(oxan-4-ylmethoxy)-N-prop-2-ynylpyridine-3-carboxamide
• InChI: InChI=1S/C15H18N2O3/c1-2-7-16-15(18)13-3-4-14(17-10-13)20-11-12-5-8-19-9-6-12/h1,3-4,10,12H,5-9,11H2,(H,16,18)
• InChI Key: FGXSVMFSHDQBKH-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1=CN=C(C=C1)OCC2CCOCC2
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(prop-2-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, also known as THPPMN, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPPMN belongs to the class of nicotinamide derivatives and possesses a unique chemical structure that makes it a promising candidate for drug development.

Scientific Research Applications

Nicotinamide Derivatives and Biological Activities

Nicotinamide derivatives, including compounds related to N-(prop-2-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, have been extensively studied for their biological activities across different organisms. For instance, Ellinger, Fraenkel, and Abdel Kader (1947) explored the utilization of nicotinamide derivatives and related compounds by mammals, insects, and bacteria, highlighting their significance in combating pellagra and their formation in the mammalian body after administration (Ellinger, Fraenkel, & Abdel Kader, 1947).

Herbicidal Activity and SAR Study

Research by Yu et al. (2021) on the synthesis, crystal structure, herbicidal activity, and Structure-Activity Relationship (SAR) study of novel N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid demonstrates the potential of nicotinamide derivatives in agricultural applications. Some of these compounds showed excellent herbicidal activity against various weeds, suggesting their utility in developing new herbicides (Yu et al., 2021).

Structural Basis of Substrate Recognition

Peng et al. (2011) investigated the structural basis of substrate recognition in human nicotinamide N-methyltransferase (NNMT), elucidating how NNMT catalyzes the N-methylation of nicotinamide and other analogues. Their findings contribute to our understanding of NNMT's role in metabolic pathways and its potential as a molecular target for cancer therapy (Peng et al., 2011).

Discovery of Bisubstrate Inhibitors

Babault et al. (2018) described the discovery of bisubstrate inhibitors of NNMT, which occupy both substrate and cofactor binding sites. This work not only provides insight into the development of NNMT inhibitors but also highlights the enzyme's significant role in physiology and pathophysiology, including its overexpression in various human diseases (Babault et al., 2018).